Cas no 1256359-15-5 (1-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1256359-15-5
• MF: C₁₃H₂₃BN₂O₂
• MW: 250.144923448563
• MDL: MFCD16660302
• CID: 1024517
• PubChem ID: 53217109
• Update Time: 2025-04-20

1-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 1-(1,1-dimethylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• (1-(TERT-BUTYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• MFCD16660302
• CS-W005224
• DS-17889
• SCHEMBL2588010
• DTXSID50682214
• AKOS015841360
• SB15551
• 1-(1,1-Dimethylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AMY9369
• 1-(tert-Butyl)pyrazole-4-boronic Acid Pinacol Ester
• 1256359-15-5
• Z2009982554
• 1-t-Butylpyrazole-4-boronic acid, pinacol ester
• EN300-204487
• SY104582
• DA-29038
• 1-tert-Butylpyrazole-4-boronic acid, pinacol ester
• 1-tert-butylpyrazole-4-boronic acid pinacol ester
• MXAMURVMMKANFD-UHFFFAOYSA-N
• 1-(tert-Butyl)-1H-pyrazole-4-boronic acid pinacol ester

• MDL： MFCD16660302
• Inchi： 1S/C13H23BN2O2/c1-11(2,3)16-9-10(8-15-16)14-17-12(4,5)13(6,7)18-14/h8-9H,1-7H3
• InChI Key： MXAMURVMMKANFD-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.18500
• Monoisotopic Mass: 250.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 1.93730

1-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C